Cas no 2060038-36-8 (6,8-dibromoisoquinoline-1-carbonitrile)

• Product Name: 6,8-dibromoisoquinoline-1-carbonitrile
• CAS No: 2060038-36-8
• MF: C₁₀H₄Br₂N₂
• MW: 311.960160255432
• MDL: MFCD30477805
• CID: 5153941
• PubChem ID: 125427367
• Update Time: 2025-06-09

6,8-dibromoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 6,8-dibromo-
• 6,8-dibromoisoquinoline-1-carbonitrile

• MDL： MFCD30477805
• Inchi： 1S/C10H4Br2N2/c11-7-3-6-1-2-14-9(5-13)10(6)8(12)4-7/h1-4H
• InChI Key： YJYFMVTZYZSQRR-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=C(Br)C=C2Br)C=CN=1

Additional information on 6,8-dibromoisoquinoline-1-carbonitrile

6,8-Dibromoisoquinoline-1-Carbonitrile (CAS No. 2060038-36-8): An Overview of Its Structure, Properties, and Applications

6,8-Dibromoisoquinoline-1-carbonitrile (CAS No. 2060038-36-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities and potential applications.

The molecular structure of 6,8-dibromoisoquinoline-1-carbonitrile is characterized by a central isoquinoline ring substituted with bromine atoms at the 6 and 8 positions and a cyano group at the 1 position. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In terms of its physical properties, 6,8-dibromoisoquinoline-1-carbonitrile is typically a solid at room temperature with a high melting point. It is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These solubility characteristics are crucial for its use in solution-based reactions and formulations.

The chemical reactivity of 6,8-dibromoisoquinoline-1-carbonitrile is influenced by the presence of the cyano group and the bromine substituents. The cyano group can participate in various chemical reactions, such as nucleophilic addition, hydrolysis, and reduction, making it a versatile functional group in synthetic chemistry. The bromine atoms can also be used as leaving groups in substitution reactions, allowing for further functionalization of the molecule.

In the realm of medicinal chemistry, 6,8-dibromoisoquinoline-1-carbonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 6,8-dibromoisoquinoline-1-carbonitrile has also been explored for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and optoelectronic devices. Studies have shown that compounds with similar structures exhibit high charge carrier mobilities and excellent photophysical properties, which are essential for applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 6,8-dibromoisoquinoline-1-carbonitrile typically involves multi-step procedures that start from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a substituted benzaldehyde to form an intermediate imine, followed by cyclization to form the isoquinoline ring. Subsequent bromination and nitrile introduction steps complete the synthesis. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

To ensure the quality and consistency of 6,8-dibromoisoquinoline-1-carbonitrile, rigorous analytical methods are employed during its production and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its structure and purity. These methods provide detailed information about the molecular composition and help identify any impurities or by-products that may be present.

In conclusion, 6,8-dibromoisoquinoline-1-carbonitrile (CAS No. 2060038-36-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is likely to play an increasingly important role in various scientific disciplines.